Cas no 35071-18-2 (2(1H)-Pyrimidinethione,6-ethyl-)

2(1H)-Pyrimidinethione,6-ethyl- structure
35071-18-2 structure
Product Name:2(1H)-Pyrimidinethione,6-ethyl-
CAS No:35071-18-2
MF:C6H8N2S
MW:140.206119537354
CID:295311
Update Time:2024-01-27

2(1H)-Pyrimidinethione,6-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinethione,6-ethyl-
    • 2(1H)-Pyrimidinethione,4-ethyl- (9CI)
    • 2(1H)-Pyrimidinethione, 4-ethyl- (9CI)
    • 2(1H)-Pyrimidinethione, 6-ethyl-
    • Inchi: 1S/C6H8N2S/c1-2-5-3-4-7-6(9)8-5/h3-4H,2H2,1H3,(H,7,8,9)
    • InChI Key: CITFETCXGZIXCA-UHFFFAOYSA-N
    • SMILES: C1(=S)NC(CC)=CC=N1

Computed Properties

  • Exact Mass: 140.04094
  • Monoisotopic Mass: 140.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.5A^2

Experimental Properties

  • PSA: 24.39
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